![molecular formula C9H13N3O B226742 2,6-dimethyl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one](/img/structure/B226742.png)
2,6-dimethyl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-dimethyl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one (referred to as DTP) is a heterocyclic compound that has been of interest to researchers due to its unique structure and potential applications in various fields of science. DTP is a fused pyrimidine-pyridine system that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Mechanism of Action
The mechanism of action of DTP is not fully understood, but it has been suggested that it may act as a DNA intercalator or an inhibitor of topoisomerase II. These potential mechanisms of action make DTP an interesting compound for further study in the field of medicinal chemistry.
Biochemical and Physiological Effects:
DTP has been shown to have various biochemical and physiological effects, including antitumor and antiviral activities. In one study, DTP was shown to have antitumor activity against human breast cancer cells. In another study, DTP was shown to have antiviral activity against the hepatitis C virus.
Advantages and Limitations for Lab Experiments
DTP has several advantages for use in lab experiments, including its easy synthesis and potential as a building block for the synthesis of other compounds. However, limitations include its potential toxicity and the need for further study to fully understand its mechanism of action.
Future Directions
There are several potential future directions for the study of DTP, including its use as a drug candidate for the treatment of various diseases, its potential as a building block for the synthesis of novel materials, and its potential as a tool for the study of DNA intercalation and topoisomerase inhibition. Further studies are needed to fully understand the potential applications of DTP in these fields.
Synthesis Methods
DTP can be synthesized through various methods, including the reaction of 2,6-dimethylpyridine with ethyl cyanoacetate in the presence of sodium ethoxide, or through the reaction of 2,6-dimethylpyridine with ethyl cyanoacetate in the presence of a catalyst such as piperidine. Another method involves the reaction of 2,6-dimethyl-4-hydroxypyridine with ethyl cyanoacetate in the presence of a base such as potassium carbonate.
Scientific Research Applications
DTP has been studied for its potential applications in various fields of science, including medicinal chemistry, organic synthesis, and materials science. In medicinal chemistry, DTP has been studied for its potential as a drug candidate due to its unique structure and potential mechanism of action. In organic synthesis, DTP has been used as a starting material for the synthesis of other heterocyclic compounds. In materials science, DTP has been studied for its potential as a building block for the synthesis of novel materials.
properties
Molecular Formula |
C9H13N3O |
---|---|
Molecular Weight |
179.22 g/mol |
IUPAC Name |
2,6-dimethyl-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidin-4-one |
InChI |
InChI=1S/C9H13N3O/c1-6-10-8-3-4-12(2)5-7(8)9(13)11-6/h3-5H2,1-2H3,(H,10,11,13) |
InChI Key |
VVQNQUQJWNOZJV-UHFFFAOYSA-N |
Isomeric SMILES |
CC1=NC(=O)C2=C(N1)CCN(C2)C |
SMILES |
CC1=NC(=O)C2=C(N1)CCN(C2)C |
Canonical SMILES |
CC1=NC(=O)C2=C(N1)CCN(C2)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.